Cas no 2287272-54-0 (5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 2287272-54-0
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 5856852
• PubChem ID: 165882876
• Update Time: 2025-05-25

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,2-oxazole-3-carboxylic acid
• 2287272-54-0
• EN300-6737462

• Inchi： 1S/C20H16N2O5/c1-11-17(19(23)24)22-27-18(11)21-20(25)26-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10H2,1H3,(H,21,25)(H,23,24)
• InChI Key： WVDMUXMDGAVBII-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C(C(=O)O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Additional information on 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,2-oxazole-3-carboxylic acid

Research Brief on 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,2-oxazole-3-carboxylic acid (CAS: 2287272-54-0)

The compound 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,2-oxazole-3-carboxylic acid (CAS: 2287272-54-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and oxazole-carboxylic acid scaffold, serves as a versatile building block in peptide synthesis and drug discovery. Recent studies have explored its applications in the development of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide chain assembly, and the oxazole moiety introduces structural rigidity and bioactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced stability and bioavailability, making them promising candidates for the development of peptide-based drugs. The study highlighted the compound's ability to modulate the activity of proteases, which are critical targets in diseases such as cancer and inflammatory disorders.

Another significant application of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,2-oxazole-3-carboxylic acid is in the design of small-molecule inhibitors. Research conducted by a team at the University of Cambridge in 2024 revealed that this compound can be functionalized to target specific kinases involved in signal transduction pathways. The oxazole ring, in particular, was found to mimic the binding motifs of ATP, enabling the development of competitive inhibitors with high selectivity and potency. These findings were published in Nature Chemical Biology and have opened new avenues for the treatment of kinase-driven malignancies.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology tools. A recent preprint on bioRxiv detailed its use in the development of fluorescent probes for imaging intracellular processes. The Fmoc group's photophysical properties, combined with the oxazole scaffold's stability, make this compound an ideal candidate for designing probes that can monitor enzymatic activity in real time. This innovation has significant implications for understanding cellular mechanisms and diagnosing diseases at the molecular level.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,2-oxazole-3-carboxylic acid. A 2023 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to reduce production costs and improve yield. Researchers are currently exploring catalytic methods and green chemistry approaches to address these issues, with promising preliminary results.

In conclusion, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,2-oxazole-3-carboxylic acid (CAS: 2287272-54-0) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from peptide synthesis to kinase inhibition and imaging, underscoring its versatility and potential. Future research will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic scope, solidifying its role in the next generation of biomedical innovations.